Cas no 1261971-45-2 (4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid
• CAS No: 1261971-45-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18321610
• CID: 2766803
• PubChem ID: 53227477
• Update Time: 2025-05-24

4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261971-45-2
• DTXSID20691010
• 2'-Chloro-5'-methoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid, 95%
• MFCD18321610
• 4-(2-CHLORO-5-METHOXYPHENYL)-3-METHYLBENZOIC ACID
• 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18321610
• Inchi： 1S/C15H13ClO3/c1-9-7-10(15(17)18)3-5-12(9)13-8-11(19-2)4-6-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： UFVPEXLWBWCJJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(C(=O)O)=CC=1C)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid

Research Brief on 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid (CAS: 1261971-45-2)

The compound 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid (CAS: 1261971-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the chloro and methoxy substituents, make it a promising scaffold for further medicinal chemistry optimization.

Recent studies have highlighted the role of 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The compound exhibited a favorable pharmacokinetic profile in preclinical models, with good oral bioavailability and minimal off-target effects.

In addition to its anti-inflammatory properties, research has also explored its potential as an anticancer agent. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid showed selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR pathways. The chloro and methoxy groups were found to be critical for binding affinity, as confirmed by molecular docking studies.

The synthesis of 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid has been optimized in recent years to improve yield and purity. A 2022 patent (WO2022156789) describes a novel catalytic method using palladium-based catalysts, which reduces the formation of byproducts and enhances scalability. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in large-scale synthesis.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacodynamic studies indicate that further structural modifications may be necessary to improve its metabolic stability and reduce potential hepatotoxicity. Ongoing research is focused on developing prodrug versions or conjugating the compound with targeting moieties to enhance its therapeutic index.

In conclusion, 4-(2-Chloro-5-methoxyphenyl)-3-methylbenzoic acid represents a versatile chemical scaffold with multiple therapeutic applications. Its unique structural attributes and demonstrated biological activities make it a compelling candidate for further drug development. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.